Cas no 15567-46-1 (Octanamide,N-methyl-N-nitroso-)

• Product name: Octanamide,N-methyl-N-nitroso-
• CAS No: 15567-46-1
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 161865
• PubChem ID: 27396

Octanamide,N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• Octanamide,N-methyl-N-nitroso-
• N-methyl-N-nitrosooctanamide
• octanoic acid, 1-methyl-2-oxohydrazide
• BRN 2084981
• DTXSID90165950
• OCTANAMIDE, N-METHYL-N-NITROSO-
• N-Nitroso-N-methylcaprylamide
• 15567-46-1

• Inchi： InChI=1S/C9H18N2O2/c1-3-4-5-6-7-8-9(12)11(2)10-13/h3-8H2,1-2H3
• InChI Key： SLXKPMUHNAWWSF-UHFFFAOYSA-N
• SMILES： CCCCCCCC(N(N=O)C)=O

Computed Properties

• Exact Mass: 186.13694
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.74